Prazosin hydrochloride

• CAS No.: 19237-84-4
• Product Name: Prazosin hydrochloride
• Molecular Formula: C19H22ClN5O4
• Molecular Weight: 419.9 g/mol
• IUPAC Name: [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-(furan-2-yl)methanone;hydron;chloride
• Standard InChI: InChI=1S/C19H21N5O4.ClH/c1-26-15-10-12-13(11-16(15)27-2)21-19(22-17(12)20)24-7-5-23(6-8-24)18(25)14-4-3-9-28-14;/h3-4,9-11H,5-8H2,1-2H3,(H2,20,21,22);1H
• Standard InChIKey: WFXFYZULCQKPIP-UHFFFAOYSA-N
• SMILES: COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4=CC=CO4)N)OC.Cl
• Canonical SMILES: [H+].COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4=CC=CO4)N)OC.[Cl-]
• Appearance: Solid powder
• Purity: > 98%
• Synonyms: Furazosin; HCL, Prazosin; Hydrochloride, Prazosin; Minipress; Pratsiol; Prazosin; Prazosin HCL; Prazosin Hydrochloride
• Reference: 1: Shen X, Xu Q, Xu S, Li J, Zhang N, Zhang L. Preparation and transdermal diffusion evaluation of the prazosin hydrochloride-loaded electrospun poly(vinyl alcohol) fiber mats. J Nanosci Nanotechnol. 2014 Jul;14(7):5258-65. PubMed PMID: 24758013. 2: Kulkarni RV, Sreedhar V, Mutalik S, Setty CM, Sa B. Interpenetrating network hydrogel membranes of sodium alginate and poly(vinyl alcohol) for controlled release of prazosin hydrochloride through skin. Int J Biol Macromol. 2010 Nov 1;47(4):520-7. doi: 10.1016/j.ijbiomac.2010.07.009. Epub 2010 Aug 1. PubMed PMID: 20678518. 3: Kabbaj M, Morley-Fletcher S, Le Moal M, Maccari S. Individual differences in the effects of chronic prazosin hydrochloride treatment on hippocampal mineralocorticoid and glucocorticoid receptors. Eur J Neurosci. 2007 Jun;25(11):3312-8. PubMed PMID: 17552999. 4: Liu L, Wang J, Zhu S. Delivery of prazosin hydrochloride from osmotic pump system prepared by coating the core tablet with an indentation. Drug Deliv. 2007 Apr;14(4):219-24. PubMed PMID: 17497354. 5: Liu L, Zhu S. Preparation and characterization of inclusion complexes of prazosin hydrochloride with beta-cyclodextrin and hydroxypropyl-beta-cyclodextrin. J Pharm Biomed Anal. 2006 Jan 23;40(1):122-7. Epub 2005 Aug 10. PubMed PMID: 16095859. 6: Chernyshev VV, Stephens PW, Yatsenko AV, Ryabova OB, Makarov VA. Structural characterization of prazosin hydrochloride and prazosin free base. J Pharm Sci. 2004 Dec;93(12):3090-5. PubMed PMID: 15514987. 7: Legnerová Z, Huclová J, Thun R, Solich P. Sensitive fluorimetric method based on sequential injection analysis technique used for dissolution studies and quality control of prazosin hydrochloride in tablets. J Pharm Biomed Anal. 2004 Jan 27;34(1):115-21. PubMed PMID: 14738925. 8: Reddy LH, Ghosh B. Enhancer aided in vitro permeation of atenolol and prazosin hydrochloride through mice skin. Indian J Exp Biol. 2001 Jan;39(1):47-51. PubMed PMID: 11349525. 9: Kataoka H, Kumagai H, Hanai H. Treating familial Mediterranean fever with prazosin hydrochloride. Ann Intern Med. 1998 Sep 1;129(5):424. PubMed PMID: 9735077. 10: Altiokka G, Tunçel M. Differential pulse polarographic determination of prazosin hydrochloride in tablets. Pharmazie. 1997 May;52(5):401-2. PubMed PMID: 9183792.
• PubChem Compound: 657274
• Last Modified: Sep 12 2023